Cas no 17002-55-0 (2-Bis(3-Aminopropyl)aminoethanol)

• Product Name: 2-Bis(3-Aminopropyl)aminoethanol
• CAS No: 17002-55-0
• MF: C₈H₂₁N₃O
• MW: 175.27184176445
• CID: 3810654
• PubChem ID: 19359070
• Update Time: 2025-05-28

2-Bis(3-Aminopropyl)aminoethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[bis(3-aminopropyl)amino]-
• Amifostine related impurities 2
• Amifostine Related Impurity 2
• Amifostine Impurity 10
• 2-[Bis(3-Aminopropyl)amino]ethanol
• 2-(Bis(3-aminopropyl)amino)ethan-1-ol
• 17002-55-0
• SCHEMBL1674639
• POGBEGTVYWWXSF-UHFFFAOYSA-N
• 3,3'-(2-hydroxyethylimino)bis(propylamine)
• 2-Bis(3-Aminopropyl)aminoethanol

• Inchi： 1S/C8H21N3O/c9-3-1-5-11(7-8-12)6-2-4-10/h12H,1-10H2
• InChI Key： POGBEGTVYWWXSF-UHFFFAOYSA-N
• SMILES： C(O)CN(CCCN)CCCN

Computed Properties

• Exact Mass: 175.168462302Da
• Monoisotopic Mass: 175.168462302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 75.5Ų

Additional information on 2-Bis(3-Aminopropyl)aminoethanol

Ethanol, 2-[bis(3-aminopropyl)amino]-: A Comprehensive Overview

Ethanol, 2-[bis(3-aminopropyl)amino]- is a unique chemical compound with the CAS number 17002-55-0. This compound belongs to the category of ethanol derivatives, characterized by its distinctive structure and potential applications in various fields, including biomedical research and pharmaceutical development.

The molecular structure of Ethanol, 2-[bis(3-aminopropyl)amino]- features a central ethanol backbone with two amino groups attached to the nitrogen atom. These amino groups are further connected to propyl chains, creating a branched amine functionality. This structural uniqueness makes it an interesting candidate for biochemical studies, particularly in the context of protein-protein interactions and molecular recognition.

In recent years, there has been growing interest in compounds with bis-amino propyl groups due to their potential as building blocks for scaffold molecules. These molecules can serve as platforms for the development of bioactive agents, such as ligands or inhibitors, in drug discovery. The presence of multiple amine groups allows for versatile chemical modifications, enabling the creation of complex structures with tailored properties.

Biochemical studies have demonstrated that Ethanol, 2-[bis(3-aminopropyl)amino]- exhibits remarkable biocompatibility, making it a suitable candidate for applications in tissue engineering and drug delivery systems. Its ability to form stable complexes with biomolecules, such as proteins and nucleic acids, highlights its potential as a molecular chaperone or a component of biosensors.

Recent advancements in sustainable chemistry have also focused on the synthesis of Ethanol, 2-[bis(3-aminopropyl)amino]-. Researchers have explored green chemical methods to optimize its production, ensuring minimal environmental impact while maintaining high purity levels. These efforts are crucial for its adoption in large-scale applications within the biomedical industry.

Furthermore, the compound's role in cancer research has been of particular interest. Preclinical studies have shown that Ethanol, 2-[bis(3-aminopropyl)amino]- can modulate key signaling pathways involved in cancer cell proliferation and migration. This makes it a promising lead compound for the development of novel anticancer agents.

In summary, Ethanol, 2-[bis(3-aminopropyl)amino]-, with CAS number 17002-55-0, is a versatile and valuable compound in the biomedical field. Its unique structure, coupled with its demonstrated properties in biochemical interactions and drug development, positions it as a key player in advancing biomedical research. Continued exploration of its applications will undoubtedly unlock new possibilities in disease treatment and biosciences.